Cas no 25917-90-2 (1,4-Benzenediamine,2-methoxy-5-nitro-)

• Product Name: 1,4-Benzenediamine,2-methoxy-5-nitro-
• CAS No: 25917-90-2
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD01761760
• CID: 263685
• PubChem ID: 5487945
• Update Time: 2025-08-05

1,4-Benzenediamine,2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,2-methoxy-5-nitro-
• 2-methoxy-5-nitrobenzene-1,4-diamine
• T863G3G2HS
• 1,4-Benzenediamine, 2-methoxy-5-nitro-
• 2-Methoxy-5-nitro-1,4-benzenediamine
• E81850
• DTXSID40180592
• MFCD01761760
• 2-methoxy-5-nitrobenzene-1, 4-diamine
• BS-51725
• 4-13-00-01441 (Beilstein Handbook Reference)
• AKOS006276250
• EN300-7549571
• BRN 3281023
• SCHEMBL8009996
• CCRIS 8114
• 25917-90-2
• 4-Amino-3-nitro-6-methoxyaniline
• CS-0146025
• Amino-3-nitro-6-methoxyaniline, 4-
• XH1449

• MDL： MFCD01761760
• Inchi： 1S/C7H9N3O3/c1-13-7-3-4(8)6(10(11)12)2-5(7)9/h2-3H,8-9H2,1H3
• InChI Key： YXHNYYAGVDNJIK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C=C1N)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 0.9

Experimental Properties

• Density: 1.3803 (rough estimate)
• Boiling Point: 316.83°C (rough estimate)
• Flash Point: 213.6°C
• Refractive Index: 1.5860 (estimate)
• PSA: 104.41